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Compound of Interest

Compound Name: p-Nitrophenyl vinyl carbonate
CAS No.: 227466-75-3
Cat. No.: B8584724

Get Quote

Executive Summary: The Bifunctional Utility of
PNPVC

p-Nitrophenyl vinyl carbonate (PNPVC) (CAS: 227466-75-3) is a specialized
heterobifunctional reagent designed for the chemoselective introduction of polymerizable
vinyloxycarbonyl (VOC) groups into nucleophile-bearing molecules.

Unlike standard crosslinkers, PNPVC bridges the gap between small-molecule synthesis and
polymer chemistry. It functions as a "monomerizing agent,” converting static drugs, proteins, or
ligands into reactive vinyl monomers. These functionalized targets can then be covalently
incorporated into hydrogels, molecularly imprinted polymers (MIPs), or drug delivery vehicles

via free-radical polymerization.

Key Chemical Properties
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Property Specification
Formula
Molecular Weight 209.16 g/mol

p-Nitrophenyl Carbonate: Activated ester for

Reactive Group A . I
nucleophilic substitution.[1][2]

) Vinyl Carbonate: Polymerizable enol ester
Reactive Group B _
moiety.

p-Nitrophenol (

Leaving Group ), offering real-time colorimetric monitoring

(yellow release).

Soluble in DCM, THF, DMF, DMSO. Limited

Solubilit
Y stability in aqueous buffers (hydrolysis-prone).

Mechanistic Underpinnings|3]

The utility of PNPVC relies on the differential reactivity of its two functional ends. The carbonyl
carbon is highly electrophilic due to the electron-withdrawing nature of the p-nitrophenyl group,
making it susceptible to attack by "soft" nucleophiles (primary amines, thiols) and "hard"
nucleophiles (hydroxyls) under mild conditions.

Reaction Pathway: Nucleophilic Substitution

The reaction proceeds via an addition-elimination mechanism (

). The nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate. The p-
nitrophenoxide anion is then expelled, locking the nucleophile to the vinyl moiety via a
carbamate (if reacting with amine) or carbonate (if reacting with alcohol) linkage.

Critical Consideration: The vinyl group (

) remains intact during this substitution. This is distinct from acryloyl chlorides, where the vinyl
group is directly attached to the carbonyl. The resulting vinyl carbamate (

) is chemically stable but polymerizable.
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Visualization: Reaction Mechanism

The following diagram illustrates the transformation of a primary amine into a polymerizable
vinyl carbamate monomer.
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Figure 1: Mechanism of amine functionalization by PNPVC. The p-nitrophenoxide release
serves as an in-situ indicator of reaction progress.

Kinetic Profile & Stability

Understanding the kinetics of PNPVC is crucial for preventing hydrolysis (reaction with water)
while ensuring complete derivatization of the target.

Hydrolysis vs. Aminolysis

The rate of hydrolysis for p-nitrophenyl esters increases significantly with pH. However, the rate
of aminolysis (reaction with amines) is generally orders of magnitude faster than hydrolysis,
provided the amine is unprotonated.
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Rate Constant (

Condition Dominant Reaction Recommendation
)
) Reaction too slow;
pH<7.0 Slow Hydrolysis Low ]
amine protonated.
Optimal Window.
) ) ) Amine is nucleophilic;
pH7.5-8.5 Aminolysis High o
hydrolysis is
manageable.
Avoid. Reagent
pH > 9.0 Rapid Hydrolysis Very High consumed by water
before target.
) ] ) Preferred for small
Organic (DCM/TEA) Aminolysis Fast

molecules.

Stability in Storage

PNPVC is moisture-sensitive. It must be stored at -20°C under an inert atmosphere
(Argon/Nitrogen). Exposure to ambient moisture leads to the formation of p-nitrophenol
(yellowing of the solid) and

Experimental Protocols
Protocol A: Synthesis of Polymerizable Prodrugs (Small
Molecule)

This protocol describes the conversion of an amine-containing drug into a vinyl carbamate
monomer for use in Molecularly Imprinted Polymers (MIPS).

Reagents:
e Target Amine (1.0 equiv)

« PNPVC (1.1 equiv)
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» Triethylamine (TEA) or DIPEA (1.2 equiv)
e Solvent: Anhydrous Dichloromethane (DCM) or DMF.

Workflow:

Dissolution: Dissolve the Target Amine and TEA in anhydrous DCM under Nitrogen.
e Addition: Add PNPVC (solid or dissolved in minimal DCM) dropwise at 0°C.

o Note: The reaction is exothermic; cooling prevents side reactions.
o Reaction: Allow to warm to room temperature (RT) and stir for 4-12 hours.

o Monitoring: The solution will turn yellow (liberation of p-nitrophenol). Monitor by TLC
(disappearance of amine) or HPLC.

o Workup:
o Dilute with DCM.
o Wash with cold 5%

(removes p-nitrophenol).

o Wash with 0.1 M HCI (removes unreacted amine/TEA).
o Dry over
and concentrate.
 Validation: Confirm structure via

-NMR. Look for vinyl protons:
4.5-5.0 (dd) and

7.0-7.5 (dd).

Protocol B: Bioconjugation (Protein "Monomerization")

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8584724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This protocol introduces vinyl groups onto surface lysines of a protein, allowing it to be
covalently entrapped in a hydrogel matrix.

Reagents:
e Protein (

) in PBS (pH 7.4).

e PNPVC stock solution (
in dry DMSO).
Workflow:

o Buffer Exchange: Ensure protein is in a non-nucleophilic buffer (PBS or Borate, pH 8.0).
Avoid Tris or Glycine.

o Activation: Add PNPVC stock to the protein solution.

o Ratio: Use a 10-20 molar excess of PNPVC over protein for partial modification; 50+ for
high density.

o Solvent Limit: Keep DMSO final concentration
to prevent denaturation.
 Incubation: React for 1 hour at 4°C or RT with gentle agitation.
e Quenching: Add 1 M Tris-HCI (pH 8.0) to quench unreacted PNPVC.

 Purification: Dialyze against PBS or use a desalting column (PD-10) to remove p-nitrophenol
and byproducts.

Applications in Advanced Materials
Molecularly Imprinted Polymers (MIPs)

PNPVC is a "privileged" reagent for the covalent imprinting approach.
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e Step 1: The template (drug) is derivatized with PNPVC to form a polymerizable monomer-
template conjugate.

e Step 2: This conjugate is copolymerized with a crosslinker (e.g., EGDMA).

» Step 3: The template is cleaved (hydrolysis of the carbamate), leaving a cavity with a specific
chemical orientation.

Workflow Visualization: MIP Synthesis
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Figure 2: Workflow for creating Molecularly Imprinted Polymers using PNPVC as a functional
monomer precursor.
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Troubleshooting & Optimization

Issue Probable Cause

Corrective Action

Low Yield Hydrolysis of PNPVC

Ensure solvents are
anhydrous. If aqueous,
increase pH slightly (to 8.0) or

increase reagent excess.

No Reaction Amine protonated

Check pH. If using amine salts

(e.g.,

), add equimolar base (TEA) to
free the amine.

Product Unstable Spontaneous polymerization

Add a radical inhibitor (e.g.,
MEHQ) during workup/storage
if the product is a liquid

monomer.

Yellow Impurity Residual p-nitrophenol

Perform extensive alkaline

washes (
or

) or dialysis (for proteins).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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